(4-(5,7-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(4-isopropoxyphenyl)methanone

• IUPAC Name: [4-(5,7-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(4-propan-2-yloxyphenyl)methanone
• InChI: InChI=1S/C23H27N3O2S/c1-15(2)28-19-7-5-18(6-8-19)22(27)25-9-11-26(12-10-25)23-24-20-14-16(3)13-17(4)21(20)29-23/h5-8,13-15H,9-12H2,1-4H3
• InChI Key: BVVPUEMJFQPWBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)OC(C)C)C
• Molecular Formula: C23H27N3O2S
• Molecular Weight: 409.5 g/mol

Description

(4-(5,7-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(4-isopropoxyphenyl)methanone is a useful research compound. Its molecular formula is C23H27N3O2S and its molecular weight is 409.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research on compounds structurally related to (4-(5,7-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(4-isopropoxyphenyl)methanone has shown significant antimicrobial and potential antitumor activities. A study by Mhaske et al. (2014) synthesized a series of derivatives by reacting 2-substituted-4-methylthiazole-5-carboxylic acid with N-substituted benzyl piperazine, which demonstrated moderate to good antimicrobial activity (Mhaske et al., 2014). Similarly, Patel et al. (2012) developed thiazolidinone derivatives linked with 1-pyridin-2-yl-piperazine, evaluated against various bacterial and fungal strains, indicating their antimicrobial potential (Patel et al., 2012).

Antitumor and Anticancer Activities

Compounds with the benzo[d]thiazol-2-yl(piperazin-1-yl)methanone scaffold have been identified as new anti-mycobacterial chemotypes, showing promising anti-tubercular activity with minimal cytotoxicity, suggesting their potential in antitumor applications (Pancholia et al., 2016). This indicates a broader application of these compounds beyond antimicrobial effects, extending into cancer research.

Antimicrobial and Antifungal Agents

The synthesis of novel compounds with structures related to this compound has consistently shown antimicrobial and antifungal properties. Research by Sanjeeva et al. (2022) on novel pyrazole and isoxazole derivatives revealed good antibacterial and antifungal activity, demonstrating the versatility of these compounds in combating various microbial strains (Sanjeeva et al., 2022).